Cas no 37989-07-4 (1-Isoquinolinamine,3-(trifluoromethyl)-, hydrochloride (1:1))

• Product Name: 1-Isoquinolinamine,3-(trifluoromethyl)-, hydrochloride (1:1)
• CAS No: 37989-07-4
• MF: C₁₀H₈ClF₃N₂
• MW: 248.632131576538
• CID: 310239
• PubChem ID: 217003
• Update Time: 2025-04-19

1-Isoquinolinamine,3-(trifluoromethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinamine,3-(trifluoromethyl)-, hydrochloride (1:1)
• 3-(trifluoromethyl)isoquinolin-1-amine,hydrochloride
• 1-Amino-3-(trifluoromethyl)isoquinoline monohydrochloride
• 1-Isoquinolinamine, 3-(trifluoromethyl)-, monohydrochloride
• 3-(trifluoromethyl)isoquinolin-1-amine hydrochloride(1:1)
• AC1L51QC
• AC1Q3C87
• AG-J-11180
• AR-1E8068
• CTK4H9107
• Isoquinoline, 1-amino-3-(trifluoromethyl)-, monohydrochloride
• DTXSID10191413
• 1-amino-3-(trifluoromethyl)isoquinoline hydrochloride
• 37989-07-4

• Inchi： 1S/C10H7F3N2.ClH/c11-10(12,13)8-5-6-3-1-2-4-7(6)9(14)15-8;/h1-5H,(H2,14,15);1H
• InChI Key： WBAZUSCJWSXCHL-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=CC2C=CC=CC=2C(N)=N1)(F)F

Computed Properties

• Exact Mass: 248.03294
• Monoisotopic Mass: 248.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Boiling Point: 308.3°Cat760mmHg
• Flash Point: 140.2°C
• PSA: 38.91